Cas no 1805345-49-6 (Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1805345-49-6
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4810285
• Update Time: 2025-06-08

Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7F5N2O2/c1-18-8(17)3-2-4(9(12,13)14)7(15)16-5(3)6(10)11/h2,6H,1H3,(H2,15,16)
• InChI Key： IPUNCHNSOIGISY-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(C(F)F)C(C(=O)OC)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

Introduction to Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805345-49-6)

Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1805345-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications.

The molecular structure of Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate incorporates several key functional groups, including amino, difluoromethyl, and trifluoromethyl substituents. These groups contribute to the compound's unique chemical properties and potential biological effects. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development in drug design.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate has been studied for its potential role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Its structural features suggest that it may interact with biological targets in ways that could lead to the discovery of new treatments for complex diseases.

One of the most compelling aspects of Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate is its versatility in synthetic chemistry. The compound can serve as a valuable intermediate in the synthesis of more complex molecules, enabling researchers to explore new chemical spaces and develop innovative drug candidates. Its reactivity and stability make it particularly useful in multi-step organic synthesis, where precise control over reaction conditions is essential.

The pharmaceutical industry has been particularly interested in pyridine derivatives due to their broad spectrum of biological activities. Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate exemplifies this trend, as it combines structural features that are known to enhance drug-like properties such as solubility, bioavailability, and target affinity. Researchers are currently exploring its potential as a lead compound in high-throughput screening campaigns to identify novel therapeutic agents.

Advances in computational chemistry have also played a crucial role in the study of Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate. Molecular modeling techniques allow scientists to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the compound's pharmacological profile. By integrating experimental data with computational insights, researchers can accelerate the discovery process and bring new treatments to market more efficiently.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Pyridine-based compounds are known for their efficacy in pest control and plant growth regulation. Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate could be used to develop novel agrochemicals that offer improved performance while minimizing environmental impact.

In conclusion, Methyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805345-49-6) is a promising compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, this compound is likely to play an important role in the discovery of new treatments and agricultural solutions.